![molecular formula C14H13ClN2O2 B1458673 Methyl 2-(2-chloro-4-(5-methylpyridazin-3-yl)phenyl)acetate CAS No. 1648864-48-5](/img/structure/B1458673.png)
Methyl 2-(2-chloro-4-(5-methylpyridazin-3-yl)phenyl)acetate
Overview
Description
“Methyl 2-(2-chloro-4-(5-methylpyridazin-3-yl)phenyl)acetate” is a chemical compound with the IUPAC name “methyl 2-(6-chloro-5-methylpyridazin-3-yl)acetate” and an InChI code of "1S/C8H9ClN2O2/c1-5-3-6 (4-7 (12)13-2)10-11-8 (5)9/h3H,4H2,1-2H3" . It has a molecular weight of 200.62 .
Molecular Structure Analysis
The molecular structure of this compound is represented by the InChI code "1S/C8H9ClN2O2/c1-5-3-6 (4-7 (12)13-2)10-11-8 (5)9/h3H,4H2,1-2H3" . This indicates that the compound contains 8 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, and 2 oxygen atoms.Physical And Chemical Properties Analysis
This compound is a solid or semi-solid or liquid at room temperature . It should be stored in a refrigerator .Scientific Research Applications
Fluorophore Synthesis
This compound has been used in the synthesis of a heptamethine fluorophore, ERB-60 . The structure of this fluorophore consists of an electron-donating group (methoxy), a hydrophobic moiety (phenylpropyl) with a rotatable bond, a quaternary ammonium fragment, and indolium rings at the terminal ends connected via polymethine chain . This compound was characterized by both 1H NMR, 13C NMR and mass spectra .
Optical Properties Tuning
The inherent chemical features of this compound fine-tuned the optical properties of the fluorophore . The optical properties, including molar absorptivity, fluorescence, Stokes’s shift, and quantum yield, were measured in different solvents such as DMSO, DMF, MeCN, i-PrOH, MeOH, and H2O .
Biomedical Applications
The compound has been used in the field of synthesis and optimization of bio-probes for various applications . For example, detection of DNA and proteins , fluorescence imaging of cartilage, bone, thyroid and parathyroid glands, and cancer cells , optoacoustic imaging of pancreatic cells , and other applications in the field of biotechnology, medicine, and pharmaceuticals have been made possible through the development of small molecules as bio-probes .
Schiff Bases and Metal Complexes
The compound has been used in the synthesis of Schiff bases and its metal complexes . These complexes play an important role as antimicrobial , antioxidative , antibiotic , and anticancer reagents.
Pharmacological Activities
Phenoxy acetamide and its derivatives (chalcone, indole and quinoline) have shown great activity in antioxidant screening . These compounds have been used as possible therapeutic candidates .
Medicinal Chemistry
This compound has been used in medicinal chemistry, which combines chemistry and pharmacology with the aim of designing and developing new pharmaceutical compounds . It includes researching the effects of synthetic, semi-synthetic and natural biologically active substances based on molecular interactions in terms of molecular structure with triggered functional groups or the specific physicochemical properties .
Safety and Hazards
The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or in contact with skin . The hazard statements associated with this compound are H302, H313, H315, and H320 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338) .
properties
IUPAC Name |
methyl 2-[2-chloro-4-(5-methylpyridazin-3-yl)phenyl]acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O2/c1-9-5-13(17-16-8-9)11-4-3-10(12(15)6-11)7-14(18)19-2/h3-6,8H,7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWMMXQHUPLLXBU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN=C1)C2=CC(=C(C=C2)CC(=O)OC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.72 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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